2-Iodo-4-methyl-5-(trifluoromethyl)aniline

• IUPAC Name: 2-iodo-4-methyl-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C8H7F3IN/c1-4-2-6(12)7(13)3-5(4)8(9,10)11/h2-3H,13H2,1H3
• InChI Key: OEHDGSONCOREHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(F)(F)F)N)I
• Molecular Formula: C8H7F3IN
• DSSTOX Substance ID: DTXSID50697742
• Molecular Weight: 301.05 g/mol
• CAS RN: 872624-68-5

Description

2-Iodo-4-methyl-5-(trifluoromethyl)aniline is an aromatic amine. It is a derivative of aniline, which is a primary amine that consists of benzene bearing a single amino substituent.

Molecular Structure Analysis

The molecular structure of 2-Iodo-4-methyl-5-(trifluoromethyl)aniline consists of a benzene ring substituted with an iodine atom, a trifluoromethyl group, and an amino group. The exact positions of these substituents on the benzene ring can be inferred from the name of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Iodo-4-methyl-5-(trifluoromethyl)aniline include its appearance, which is described as white to cream to yellow. It is a solid at 20°C. Its melting point ranges from 48.5 to 52.5°C. The compound has a molecular weight of 287.02.

Scientific Research Applications

Synthesis of Novel Compounds

• 2-Iodo-4-methyl-5-(trifluoromethyl)aniline has been utilized in the green synthesis of diethyl((2-iodo-4-(trifluoromethyl)phenyl)amino)(aryl)methyl)phosphonates. These compounds exhibit strong α-glucosidase inhibitory activity, indicating potential applications in medicinal chemistry (Shaik et al., 2020).

Understanding Hydrogen Bonding

• Studies on the infrared spectra of anilines, including those with trifluoromethyl groups, help understand hydrogen bonding interactions in organic compounds. This knowledge is crucial in designing molecules with desired properties (Hambly & O'Grady, 1962).

Liquid Crystals Research

• Derivatives of 4-octyloxy-N-(4-substituted benzylidene) aniline, incorporating trifluoromethyl groups, have been synthesized and found to exhibit stable smectic B and A phases. This research is significant in the field of liquid crystals, with potential applications in display technologies (Miyajima et al., 1995).

Organic Synthesis Methods

• The compound has been used in visible-light-promoted radical C-H trifluoromethylation of free anilines, providing an efficient route to synthesize biologically active trifluoromethyl-substituted anilines (Xie et al., 2014).

Material Science and Electrophotography

• N-(Nitrofluorenylidene)anilines, synthesized from compounds including trifluoromethyl derivatives, show high compatibility to polycarbonate and good properties as electron transport materials in positive charge electrophotography (Matsui et al., 1993).

Catalysis Research

• 2-(Methylthio)aniline complex with palladium(II), which includes the use of trifluoromethyl-substituted anilines, functions as a highly efficient catalyst for Suzuki-Miyaura CC coupling reactions in water (Rao et al., 2014).

Safety and Hazards

2-Iodo-4-methyl-5-(trifluoromethyl)aniline is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin and eye irritation. Safety precautions include avoiding inhalation of dust, fume, gas, mist, vapors, or spray, and wearing protective gloves, clothing, and eye protection.

Synthesis routes and methods I

Procedure details

Add a solution of iodine monochloride (27.8 g, 171 mmol) in dichloromethane (180 mL) to a solution of 4-methyl-3-trifluoromethylaniline (25.0 g, 143 mmol) and sodium bicarbonate (14.4 g, 171 mmol) in methanol (180 mL) and dichloromethane (730 mL) at room temperature under nitrogen. Stir the mixture for 3 h and dilute the cooled mixture with aqueous sodium metabisulfite (500 mL). Collect the organic phase, and extract the aqueous phase with methylene chloride (200 mL). Wash the combined organic extracts with brine (250 mL), dry over anhydrous sodium sulfate and filter. Remove the solvent under reduced pressure to provide a brown oil, which crystallizes upon standing to afford the title compound as brown needles (44.4 g, >99%), which is used in the next step without purification. APCI MS m/z 302 (M+H)+.

Synthesis routes and methods II

Procedure details